Cas no 834898-59-8 (3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
• CAS No: 834898-59-8
• MF: C₁₆H₂₈N₂O
• MW: 264.406324386597
• CID: 670475
• PubChem ID: 127257126
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
• 4-dodecylidene-3-methyl-1H-pyrazol-5-one
• 4-Dodecylidene-3-methyl-1H-pyrazol-5(4H)-one
• 834898-59-8

• Inchi： 1S/C16H28N2O/c1-3-4-5-6-7-8-9-10-11-12-13-15-14(2)17-18-16(15)19/h13H,3-12H2,1-2H3,(H,18,19)/b15-13+
• InChI Key： KPERGWPUEFPYOS-FYWRMAATSA-N
• SMILES： O=C1/C(/C(C)=NN1)=C/CCCCCCCCCCC

Computed Properties

• Exact Mass: 264.220163521g/mol
• Monoisotopic Mass: 264.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 41.5Ų